2-Bromo-5-(2,4-dichlorophenyl)-3,6-dimethylpyrazine

• Molecular Formula: C12H9BrCl2N2
• Molecular Weight: 332.02 g/mol
• IUPAC Name: 2-bromo-5-(2,4-dichlorophenyl)-3,6-dimethylpyrazine
• InChI: InChI=1S/C12H9BrCl2N2/c1-6-11(16-7(2)12(13)17-6)9-4-3-8(14)5-10(9)15/h3-5H,1-2H3
• InChI Key: ISDYILKXAGGEQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C(=N1)Br)C)C2=C(C=C(C=C2)Cl)Cl

Description

2-Bromo-5-(2,4-dichlorophenyl)-3,6-dimethylpyrazine is a useful research compound. Its molecular formula is C12H9BrCl2N2 and its molecular weight is 332.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

POBr3 (573 mg) was added to the solution of 3-(2,4-dichlorophenyl)-2,5-dimethylpyrazine 1-oxide (270 mg) and proton sponge (197 mg) in CH2Cl2 at 0° C. The reaction mixture was warmed to r.t. for 10 h. The reaction mixture was washed with 1N HCl, NaHCO3 and brine, dried (MgSO4), filtered and concentrated. Flash chromatography (silica gel Heptane:EtOAC 100:1) gave the title compound (110 mg, 35%) and 3-(2,4-dichlorophenyl)-2,5-dimethylpyrazine (100 mg, 38%). 1H NMR (CDCl3) δ 2.40, 2.71, 7.28, 7.40, 7.54; MS (ESI+) for C12H9Cl2N2Br1 m/z 333.0 (M+H)+.